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The table below summarizes key performance metrics for TMPTO compared to conventional mineral oils,

based on experimental data.

Property
TMPTO (Biobased
Ester)

Conventional
Mineral Oil

Significance & Experimental
Context

Viscosity Index 189 [1] Typically lower
(e.g., 95-105)

Superior viscosity-temperature
performance. Maintains stable

viscosity across a wide temperature
range [1].

Flash Point 309 °C [1] Significantly
lower (e.g.,

~200-250 °C)

Higher thermal stability and
reduced fire hazard [1].

Pour Point -41 °C [1] Varies, often

higher

Excellent low-temperature fluidity,

suitable for cold environments [1].

Lubricity (Tapping
Torque Efficiency)

140% TTT

efficiency [2]

Baseline (100%

TTT efficiency)
[2]

In machining Ti-6Al-4V, a TMPTO-

based bio-fluid (FS-bio) drastically
reduced torque, indicating superior

lubricity [2].
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Property
TMPTO (Biobased
Ester)

Conventional
Mineral Oil

Significance & Experimental
Context

Extreme Pressure
(EP) Performance
(Welding Load)

3089 N (with

ZDDP) [1]

Not specifically

mentioned

When formulated with Zinc Dialkyl

Dithiophosphate (ZDDP), TMPTO
base oil exhibits a high load-

carrying capacity [1].

Oxidative Stability
(Isothermal DSC at
125°C)

Oxidation time

greatly improved
with antioxidants [3]

Varies with

formulation

Neat TMPTO has moderate

oxidative stability, which can be
significantly enhanced (by 1.5 to 2

times) with novel antioxidants like
thiosemicarbazides [3].

Biodegradability &
Toxicity

Biodegradable, low
toxicity [4]

Toxic, non-
biodegradable

[4]

TMPTO is an eco-friendly
alternative, helping to reduce

environmental impact and comply
with regulations [4].

Annual GHG
Emissions (from
machining study)

~498 kg CO₂ eq [2] ~2208 - 2908 kg
CO₂ eq [2]

The life cycle of TMPTO-based
cutting fluids generates less than

half the greenhouse gas emissions
of mineral-based fluids [2].

Key Experimental Protocols

The data in the previous section is derived from standardized and industry-recognized testing methods.

Lubricity and Extreme Pressure Testing: Anti-wear (AW) and extreme pressure (EP) properties are
commonly evaluated using a four-ball tester according to ASTM D4172 and ASTM D2783
standards, respectively [4]. These tests measure parameters like wear scar diameter (WSD) and
welding load, which indicate the lubricant's film strength under high load.

Machining Performance (Tapping Torque Test): This method assesses lubricity by measuring the
torque and thrust forces during a tapping operation (creating threads). The "Tapping Torque

Efficiency" (TTT eff) is a key metric; a value over 100% indicates performance superior to the
baseline mineral oil. This test can be performed according to ASTM standards [2].

Oxidative Stability Testing: Isothermal Differential Scanning Calorimetry (DSC) is a precise
technique used to evaluate a lubricant's resistance to oxidation. A small sample is held at a constant
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high temperature (e.g., 125°C) under an oxygen atmosphere, and the time until the onset of rapid

oxidation is measured. A longer time indicates better oxidative stability [3].

Performance Summary & Pathways

The experimental data confirms that TMPTO is not a direct substitute but a high-performance upgrade to

mineral oil, with the added benefit of being environmentally sustainable.

The diagram below illustrates the pathway through which TMPTO achieves its superior performance, from

its molecular properties to its end-use advantages.

Inherent Molecular Structure of TMPTO

High Polarity &
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Interpretation and Formulation Considerations
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Synergistic Performance: TMPTO's high polarity allows it to form a strong, durable lubricating film

on metal surfaces, which is the root of its superior lubricity and anti-wear properties [1]. This base
property is further enhanced by its excellent viscosity-temperature characteristics.

The Role of Additives: While TMPTO has a strong performance profile on its own, it is also highly
compatible with conventional additives like ZDDP. Furthermore, research shows that its oxidative
stability can be significantly boosted—by 1.5 to 2 times—using modern, multifunctional
antioxidants, making it suitable for demanding applications [3].

Emulsion Capability: A unique property of TMPTO is its ability to form stable oil-in-water mixtures
without traditional surfactants, due to hydrogen bonding. This creates opportunities for high-

performance, cost-effective, and green coolant emulsions for machining [5].

In summary, TMPTO presents a compelling case as a high-performance, sustainable alternative to mineral

oils across multiple industrial applications, particularly in metalworking and machining.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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